Ethyl 2-((2-(1,3-dioxolan-2-yl)ethyl)amino)-2-(4-fluorophenyl)acetate

Specification

• Molecular Formula: C15H20FNO4
• Molecular Weight: 297.32 g/mol
• IUPAC Name: ethyl 2-[2-(1,3-dioxolan-2-yl)ethylamino]-2-(4-fluorophenyl)acetate
• Standard InChI: InChI=1S/C15H20FNO4/c1-2-19-15(18)14(11-3-5-12(16)6-4-11)17-8-7-13-20-9-10-21-13/h3-6,13-14,17H,2,7-10H2,1H3
• Standard InChI Key: NLSAZFFCVWVITM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=C(C=C1)F)NCCC2OCCO2

Introduction

Ethyl 2-((2-(1,3-dioxolan-2-yl)ethyl)amino)-2-(4-fluorophenyl)acetate is a complex organic compound with significant implications in medicinal chemistry. It features a unique molecular structure that includes a dioxolane ring, an amino group, and a fluorophenyl moiety, making it a candidate for various pharmaceutical applications.

Key Structural Features:

• Molecular Formula: Not explicitly provided in the search results, but it can be inferred from its name.

• Molecular Weight: Not specified in the search results.

• Functional Groups: Dioxolane ring, amino group, fluorophenyl group, and an ester linkage.

Synthesis and Chemical Reactions

The synthesis of Ethyl 2-((2-(1,3-dioxolan-2-yl)ethyl)amino)-2-(4-fluorophenyl)acetate typically involves multi-step reactions. These processes require careful control of reaction conditions such as temperature, pH, and solvent choice to ensure high yields and purity. Analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) are used to monitor the synthesis progress and purity.

Synthesis Steps:

• Initial Preparation: Typically involves forming the dioxolane ring and introducing the amino and fluorophenyl groups.

• Esterification: Formation of the ethyl ester group.

• Purification: Use of NMR and HPLC for quality control.

Potential Uses:

• Pharmaceuticals: Due to its complex structure and potential biological activity.

• Drug Design: The fluorophenyl group may contribute to interactions with biological targets.

Safety and Handling

Comprehensive safety information regarding handling and storage should be consulted from safety data sheets or chemical databases. This includes proper storage conditions, handling precautions, and disposal methods.

Safety Considerations:

• Storage: Cool, dry place away from incompatible substances.

• Handling: Use protective equipment; avoid skin contact and inhalation.

Comparative Analysis with Similar Compounds

Other compounds featuring dioxolane rings, such as Ethyl 2-(2-ethyl-1,3-dioxolan-2-yl)acetate, share some structural similarities but lack the amino and fluorophenyl groups present in Ethyl 2-((2-(1,3-dioxolan-2-yl)ethyl)amino)-2-(4-fluorophenyl)acetate.

Comparison Table:

Compound	Molecular Formula	Molecular Weight	Key Features
Ethyl 2-((2-(1,3-dioxolan-2-yl)ethyl)amino)-2-(4-fluorophenyl)acetate	Not specified	Not specified	Dioxolane, amino, fluorophenyl
Ethyl 2-(2-ethyl-1,3-dioxolan-2-yl)acetate	C9H16O4	188.22 g/mol	Dioxolane, ethyl

Future Research Directions:

• Mechanism of Action: Investigate how the compound interacts with biological targets.

• Therapeutic Applications: Explore potential uses in drug design and development.